Cas no 613671-48-0 (Atranone H)

Atranone H structure
Product name:Atranone H
CAS No:613671-48-0
MF:C24H32O8
MW:448.506088256836
CID:6645832
Atranone H Chemical and Physical Properties
Names and Identifiers
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- Atranone H
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- Inchi: 1S/C24H32O8/c1-11(2)24(29)14-8-7-12(3)18-15-16(23(6,28)31-18)20(26)30-17(15)13(4)9-10-22(14,5)32-21(27)19(24)25/h7,11,14-16,18,28-29H,8-10H2,1-6H3
- InChI Key: ACYYQFZAPACISZ-UHFFFAOYSA-N
- SMILES: CC(C1(C(=O)C(=O)OC2(C1CC=C(C1C3C(=C(CC2)C)OC(C3C(O)(C)O1)=O)C)C)O)C
Computed Properties
- Exact Mass: 448.21
- Monoisotopic Mass: 448.21
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 1
- Complexity: 948
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 119A^2
Atranone H Related Literature
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Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Yuan Wang,Yucun Liu,Longyi Jin,Bingzhu Yin Soft Matter, 2016,12, 6373-6384
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
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